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Compound of Interest

Compound Name: 1,3-Dibromo-5-iodobenzene

Cat. No.: B009818 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile of 1,3-
Dibromo-5-iodobenzene
1,3-Dibromo-5-iodobenzene (CAS No. 19752-57-9) is a halogenated aromatic compound.[1]

Its chemical structure, featuring bromine and iodine atoms on a benzene ring, dictates its

reactivity and hazard profile. It is crucial to recognize that this compound is classified as a

hazardous substance.

Key Hazards:

Skin and Eye Irritation: Direct contact can cause significant skin and serious eye irritation.[2]

[3]

Respiratory Irritation: Inhalation of dust or vapors may lead to respiratory irritation.[3][4]

Environmental Hazard: Halogenated compounds can be persistent in the environment and

require specific disposal methods to prevent contamination.[5]
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Property[6] Value

Molecular Formula C₆H₃Br₂I

Molecular Weight 361.8 g/mol

Appearance Light yellow to brown powder or crystals

Melting Point 124.4-124.7 °C

Storage Keep in a dark, dry place at room temperature

Immediate Safety Protocols: Personal Protective
Equipment (PPE) and Handling
Before handling 1,3-Dibromo-5-iodobenzene, a thorough risk assessment should be

conducted. The following personal protective equipment is mandatory to minimize exposure.

Eye and Face Protection: Chemical safety goggles are essential. In situations with a higher

risk of splashing, a face shield should also be worn.

Skin Protection:

Gloves: Wear chemical-impermeable gloves. Nitrile rubber gloves are a common choice,

but it is crucial to consult the glove manufacturer's compatibility chart for the specific

breakthrough time.[7]

Lab Coat: A fully buttoned lab coat must be worn to protect against accidental skin contact.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid inhaling dust or vapors.[8] If a fume hood is not

available or if airborne concentrations are expected to be high, a respirator may be

necessary.[9]

Spill Management: A Step-by-Step Emergency
Response
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In the event of a spill, immediate and decisive action is required to contain the material and

mitigate exposure.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate non-essential

personnel from the spill area.

Ventilate: Ensure the area is well-ventilated to disperse any airborne dust or vapors.

Contain the Spill: Use an inert absorbent material, such as sand or silica gel, to contain the

spill.[5] Do not use combustible materials like sawdust.

Clean-up: Carefully sweep up the absorbed material and place it into a suitable, labeled

container for hazardous waste.[5] Avoid creating dust. Use spark-proof tools if there is any

risk of ignition.[8]

Decontaminate: Clean the spill area thoroughly with a suitable solvent. All cleaning materials

must also be collected and disposed of as hazardous waste.

Report: Report the incident to your institution's Environmental Health and Safety (EHS)

department.

The Core Directive: Proper Disposal Procedures
The disposal of 1,3-Dibromo-5-iodobenzene is strictly regulated to protect human health and

the environment. Under no circumstances should this chemical be disposed of down the drain

or in regular trash.[2][7]

Waste Segregation: The First Principle

As a halogenated organic compound, 1,3-Dibromo-5-iodobenzene must be segregated from

non-halogenated waste streams.[1][10] This is because the incineration processes for these

two types of waste are different, and mixing them can lead to the formation of hazardous

byproducts and damage to disposal facilities.

Step-by-Step Disposal Protocol:

Waste Collection:
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Collect all waste containing 1,3-Dibromo-5-iodobenzene, including contaminated

labware (e.g., pipette tips, weighing boats) and spill cleanup materials, in a designated

hazardous waste container.

The container must be made of a compatible material (e.g., high-density polyethylene) and

be in good condition to prevent leaks.[7][11]

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents, including the full chemical name: "1,3-Dibromo-5-iodobenzene."

List all constituents and their approximate percentages.

Affix the appropriate hazard pictograms (e.g., irritant, environmental hazard).[2][3]

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from sources of ignition

and incompatible materials.[5][7]

Ensure the container is kept closed except when adding waste.[10]

Final Disposal:

The primary and recommended method for the disposal of 1,3-Dibromo-5-iodobenzene
is through a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[2]

Contact your institution's EHS department to arrange for the collection and disposal of the

hazardous waste by a certified contractor.

Below is a decision-making workflow for the proper disposal of 1,3-Dibromo-5-iodobenzene.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b009818?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://ethz.ch/content/dam/ethz/associates/services/Service/sicherheit-gesundheit-umwelt/files/sonderabfall_neu/en/MB_%20Entsorgung%20von%20Sonderabf%C3%A4llen_Grundlagen_EN.pdf
https://www.benchchem.com/product/b009818?utm_src=pdf-body
https://www.echemi.com/sds/1-3-dibromo-5-iodobenzene-pd180824128268.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dibromo-5-iodobenzene
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA12723~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2010:32:55~~1%203-Dibromobenzene~~
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/product/b009818?utm_src=pdf-body
https://www.echemi.com/sds/1-3-dibromo-5-iodobenzene-pd180824128268.html
https://www.benchchem.com/product/b009818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generation of
1,3-Dibromo-5-iodobenzene Waste

Is material contaminated with
1,3-Dibromo-5-iodobenzene?

Segregate as
Halogenated Organic WasteYes

Dispose of as
non-hazardous waste

No

Place in a designated, compatible,
and sealed hazardous waste container

Label container with:
'Hazardous Waste',

Chemical Name,
Constituents,

Hazard Pictograms

Store in a secure
Satellite Accumulation Area
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 1,3-
Dibromo-5-iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009818#1-3-dibromo-5-iodobenzene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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